Cas no 1257705-46-6 (8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 1257705-46-6
• MF: C₇H₄BrF₃N₄
• MW: 281.032670021057
• MDL: MFCD23381263
• CID: 4565260
• PubChem ID: 67481469
• Update Time: 2025-06-06

8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• SY129575
• W16515
• 8-Bromo-6-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 8-bromo-6-(trifluoromethyl)-1,2,4triazolo1,5-apyridin-2-amine
• EN300-1274741
• SCHEMBL2640509
• AKOS037630122
• CS-0443479
• MFCD23381263
• AS-72116
• 1257705-46-6

• MDL： MFCD23381263
• Inchi： 1S/C7H4BrF3N4/c8-4-1-3(7(9,10)11)2-15-5(4)13-6(12)14-15/h1-2H,(H2,12,14)
• InChI Key： KSAXUJOSDAELBS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN2C1=NC(N)=N2

Computed Properties

• Exact Mass: 279.95714g/mol
• Monoisotopic Mass: 279.95714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2